![molecular formula C12H18N2O B1396961 4-[(Phenylamino)methyl]piperidin-4-ol CAS No. 1315577-16-2](/img/structure/B1396961.png)
4-[(Phenylamino)methyl]piperidin-4-ol
Overview
Description
“4-[(Phenylamino)methyl]piperidin-4-ol” is a chemical compound that belongs to the class of piperidine derivatives. It has gained significant attention in the scientific community due to its potential therapeutic and industrial applications. The compounds with a substituted 4-piperidinol core have been found to be potent antagonists of the human H (3) receptor .
Synthesis Analysis
The synthesis of “4-[(Phenylamino)methyl]piperidin-4-ol” involves several steps. The compound can be used in the synthesis of a highly potent and selective IP (PGI (2) receptor) agonist . It can also be used in the study of copper-catalyzed N - versus O -arylation .
Molecular Structure Analysis
Piperidine is a six-membered heterocycle including one nitrogen atom and five carbon atoms in the sp3-hybridized state . Piperidine-containing compounds represent one of the most important synthetic medicinal blocks for drugs construction .
Chemical Reactions Analysis
The development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry . In the last several years, a lot of reviews concerning specific methods of pipiridine synthesis, functionalization, and their pharmacological application were published .
Physical And Chemical Properties Analysis
The physical form of “4-[(Phenylamino)methyl]piperidin-4-ol” is solid . It has a melting point of 144 - 146 . The molecular weight of the compound is 206.29 .
Scientific Research Applications
Pharmaceutical Applications
This compound has been explored for its potential in treating various health conditions. For instance, derivatives of piperidin-4-ol have been evaluated for their potential treatment of HIV . The pharmaceutical industry has shown interest in piperidine derivatives due to their presence in more than twenty classes of pharmaceuticals .
Synthesis of Selective Agonists
“4-[(Phenylamino)methyl]piperidin-4-ol” can be used in the synthesis of highly potent and selective IP (PGI(2) receptor) agonists . These agonists can have various therapeutic applications, including vasodilation and inhibition of platelet aggregation.
Chemical Studies
The compound is used in chemical studies such as copper-catalyzed N- versus O-arylation . This type of study is crucial for understanding the reactivity and selectivity of different functional groups in organic synthesis.
Drug Design
Piperidine derivatives are significant in drug design due to their pharmacological properties. They are present in alkaloids and are used in designing drugs across various therapeutic areas .
Biological Evaluation
There is ongoing research involving the biological evaluation of novel piperidin-4-ol derivatives, which includes characterizing these compounds using techniques like NMR, MS, and elemental analysis .
Material Safety Data Sheet (MSDS)
The MSDS for “4-[(Phenylamino)methyl]piperidin-4-ol” provides detailed information on handling, storage, and safety measures, which is essential for researchers working with this compound .
Mechanism of Action
Safety and Hazards
properties
IUPAC Name |
4-(anilinomethyl)piperidin-4-ol |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H18N2O/c15-12(6-8-13-9-7-12)10-14-11-4-2-1-3-5-11/h1-5,13-15H,6-10H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BGZVNEQHXCWLLO-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CNCCC1(CNC2=CC=CC=C2)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H18N2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
206.28 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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